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Compound of Interest

Compound Name: MES hemisodium salt

Cat. No.: B568281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling considerations for 2-(N-

morpholino)ethanesulfonic acid hemisodium salt (MES hemisodium salt) powder, a commonly

used buffering agent in biological and biochemical research. Adherence to proper safety

protocols is crucial to minimize risks and ensure a safe laboratory environment.

Chemical and Physical Properties
MES hemisodium salt is a white crystalline powder.[1][2] Its properties make it suitable for a

variety of biological applications, particularly in the pH range of 5.5 to 6.7.[1][2][3]

Property Value Reference

CAS Number 117961-21-4 [1][3][4]

Molecular Formula C₆H₁₃NO₄S·0.5Na [1][3]

Molecular Weight 206.73 g/mol [1][3]

pKa (25 °C) 6.1 [1][2][3]

Useful pH Range 5.5 - 6.7 [1][2][3]

Solubility in Water 500 mg/mL [1][2]

Appearance Crystalline powder [1][2]
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Toxicological Data
The toxicological properties of MES hemisodium salt have not been exhaustively investigated.

[5] However, available data and safety data sheets suggest that it should be handled with care,

as it may cause irritation and sensitization. One safety data sheet classifies it as a hazardous

substance, indicating it can be harmful if swallowed and may cause skin sensitization, as well

as being irritating to the eyes, respiratory system, and skin.[6]

Endpoint Result Species Method

Acute Oral Toxicity

(LD50)
> 316 mg/kg Quail Not specified

Skin Irritation Potential irritant Not specified Not specified

Eye Irritation Potential irritant Not specified Not specified

Skin Sensitization Potential sensitizer Not specified Not specified

Experimental Protocols for Toxicological Assessment
While specific toxicological studies for MES hemisodium salt are not readily available in the

public domain, the following are standard methodologies used to assess the endpoints listed

above.

Draize Test (for Skin and Eye Irritation):

The Draize test, developed in 1944, is an acute toxicity test used to assess the irritation

potential of substances.[7]

Principle: A small amount of the test substance is applied to the skin or eye of a conscious,

restrained animal, typically an albino rabbit.[7]

Procedure (Eye Irritation): 0.1 mL of the substance is instilled into the conjunctival sac of one

eye, with the other eye serving as a control. Observations for redness, swelling, discharge,

and corneal opacity are made at specific intervals over a period of up to 21 days.[4][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b568281?utm_src=pdf-body
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9100BDXJ.TXT
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/engZ34a/msds/MESSodiumSalt.pdf
https://www.benchchem.com/product/b568281?utm_src=pdf-body
https://en.wikipedia.org/wiki/Draize_test
https://en.wikipedia.org/wiki/Draize_test
https://www.ecetoc.org/wp-content/uploads/2021/10/ECETOC-TR-0481.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5461467/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure (Skin Irritation): A patch containing the test substance is applied to a shaved area

of skin. The site is observed for erythema (redness) and edema (swelling) after a set

exposure period.[7]

Scoring: The severity of the reactions is scored according to a standardized system.[4] It is

important to note that the use of the Draize test is controversial and its use has declined in

favor of in vitro alternatives.[7]

Local Lymph Node Assay (LLNA) (for Skin Sensitization):

The LLNA is the preferred method for identifying chemicals that have the potential to cause

skin sensitization.[9]

Principle: The assay measures the proliferation of lymphocytes in the draining lymph nodes

following topical application of the test substance to the ears of mice.[10]

Procedure: The test substance is applied to the dorsum of both ears for three consecutive

days.[11] On day five, radio-labeled thymidine is injected, and its incorporation into the DNA

of proliferating lymphocytes in the auricular lymph nodes is measured.[11]

Data Analysis: A Stimulation Index (SI) is calculated by comparing the proliferation in treated

mice to that in control mice. An SI of 3 or greater is typically considered a positive result,

indicating that the substance is a skin sensitizer.[10][11] The EC3 value, which is the

concentration that produces an SI of 3, is used to quantify the potency of the sensitizer.[10]

Potential Biological Effects and Signaling Pathways
While primarily used as a biologically inert buffer, some studies suggest that MES can have

effects on cellular processes, particularly those involving reactive oxygen species (ROS).

A study on Arabidopsis thaliana demonstrated that MES buffer can suppress the generation of

superoxide, a type of ROS, in the root apex.[6][7][12][13] This effect is hypothesized to occur

through the interaction of MES with peroxidases, enzymes involved in ROS homeostasis.[6]

[13]

Caption: Postulated interaction of MES with peroxidase activity and its effect on superoxide

generation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Draize_test
https://www.ecetoc.org/wp-content/uploads/2021/10/ECETOC-TR-0481.pdf
https://en.wikipedia.org/wiki/Draize_test
https://www.ecetoc.org/wp-content/uploads/2021/10/DOC-0461.pdf
https://researchonline.ljmu.ac.uk/id/eprint/18244/1/Interpretation%20of%20murine%20local%20lymph%20node%20assay%20%28LLNA%29%20data%20for%20skin%20sensitization.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/PFHxA/937-17-LLNA.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/PFHxA/937-17-LLNA.pdf
https://researchonline.ljmu.ac.uk/id/eprint/18244/1/Interpretation%20of%20murine%20local%20lymph%20node%20assay%20%28LLNA%29%20data%20for%20skin%20sensitization.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/PFHxA/937-17-LLNA.pdf
https://researchonline.ljmu.ac.uk/id/eprint/18244/1/Interpretation%20of%20murine%20local%20lymph%20node%20assay%20%28LLNA%29%20data%20for%20skin%20sensitization.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/engZ34a/msds/MESSodiumSalt.pdf
https://en.wikipedia.org/wiki/Draize_test
https://www.juniata.edu/offices/environmental-safety/lab-safety/chemical-hygiene-plan/lab-procedures.php
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2016.00079/full
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/engZ34a/msds/MESSodiumSalt.pdf
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2016.00079/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In mammalian cells, ROS are crucial signaling molecules involved in a variety of cellular

processes, including proliferation and differentiation.[14][15][16][17] While direct studies on the

effect of MES on ROS signaling in mammalian cells are lacking, its potential to interfere with

ROS homeostasis, as observed in plants, should be a consideration for researchers, especially

in sensitive cell culture and drug development applications.

Caption: Simplified overview of a generic ROS signaling pathway in mammalian cells.

Safe Handling and Experimental Workflows
Adherence to standard operating procedures for handling chemical powders is essential to

minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling MES hemisodium salt powder:

Eye Protection: Chemical splash goggles or safety glasses with side shields.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Respiratory Protection: A NIOSH-approved respirator is required when dusts are generated.

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

Caption: Basic workflow for the safe handling of MES hemisodium salt powder.

Engineering Controls
Ventilation: Always handle MES hemisodium salt powder in a well-ventilated area. A

chemical fume hood or other ventilated enclosure should be used when weighing or

transferring the powder to minimize inhalation of dust.[18]

Eyewash and Safety Shower: An emergency eyewash station and safety shower must be

readily accessible in the work area.[18]

Handling Procedures
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Preparation: Designate a specific area for handling the powder. Ensure all necessary PPE

and spill cleanup materials are readily available.

Weighing: If possible, weigh the powder directly within a fume hood.[18] If a balance is

located outside a hood, tare the container, add the powder to the container inside the hood,

seal it, and then weigh it.[18]

Dissolving: When preparing solutions, add the powder slowly to the solvent to avoid

splashing and dust generation.

Hygiene: Avoid contact with skin, eyes, and clothing.[18] Wash hands thoroughly with soap

and water after handling the chemical, even if gloves were worn.[6][18] Do not eat, drink, or

smoke in the laboratory.[6]

Storage
Store MES hemisodium salt in a tightly closed container in a cool, dry, and well-ventilated

area.[19]

Keep away from incompatible materials such as strong oxidizing agents.[19][20]

Segregate from other chemicals by hazard class.[12]

Emergency Procedures
Spills

Minor Spills: For small spills, remove all ignition sources.[6] Use dry cleanup procedures to

avoid generating dust.[6] Gently sweep or vacuum the spilled powder and place it in a

sealed, labeled container for disposal.[19] Clean the spill area with soap and water.[19]

Major Spills: Evacuate the area and restrict access.[21] Alert others in the vicinity. If the spill

is large or in a poorly ventilated area, contact your institution's environmental health and

safety department.

Exposure
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Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.

Skin Contact: Immediately remove contaminated clothing.[21] Rinse the affected skin area

with plenty of water.[21]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[19] Seek immediate medical

attention.[19]

Ingestion: Do NOT induce vomiting. If the person is conscious, have them drink one or two

glasses of water.[21] Seek medical attention.

Waste Disposal
Dispose of MES hemisodium salt and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[6] Do not dispose of it down the drain or in the

regular trash.[6] Waste should be collected in a clearly labeled, sealed container and disposed

of through a licensed chemical waste disposal agency.[19]

Disclaimer: This guide is intended for informational purposes only and does not replace a

comprehensive risk assessment that should be conducted by qualified personnel for specific

laboratory procedures. Always consult the most recent Safety Data Sheet (SDS) from the

supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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